Cas no 56344-32-2 (N-(3-Hydroxypropyl)ethylenediamine)

• Product Name: N-(3-Hydroxypropyl)ethylenediamine
• CAS No: 56344-32-2
• MF: C₅H₁₄N₂O
• MW: 118.177461147308
• MDL: MFCD00059848
• CID: 859586
• PubChem ID: 87570797
• Update Time: 2025-06-30

N-(3-Hydroxypropyl)ethylenediamine Chemical and Physical Properties

Names and Identifiers

• N-(3-Hydroxypropyl)ethylenediamine
• 2-(3-HYDROXYPROPYLAMINO)ETHYLAMINE
• 3-(2-aminoethylamino)propan-1-ol
• 3-(2-aminoethylamino)-propanol
• ACMC-209lrv
• AG-F-97820
• ANW-32489
• CTK5A5001
• N-(2-aminoethyl)-3-amino-1-propanol
• N-(2-Aminoethyl)propanolamine
• N-(3-hydroxypropyl)ehylenediamine
• N(3-hydroxypropyl)ethane-1,2-diamine
• N-(3-hydroxypropyl)ethane-1,2-diamine
• N-(3-hydroxy-propyl)ethylenediamine
• PRO059
• 3-((2-Aminoethyl)amino)propan-1-ol
• 1-Propanol, 3-[(2-aminoethyl)amino]-
• N-hydroxypropylethylenediamine
• 3-(2-aminoethylamino)propanol
• N-(3-hydroxypropyl)ethylendiamine
• KTLIZDDPOZZHCD-UHFFFAOYSA-N
• 3-((2-Aminoethyl);amino);propan-1-ol
• SCHEMBL430987
• 56344-32-2
• CS-0199570
• H11394
• MFCD00059848
• SB83944
• BS-23667
• H0391
• DTXSID50450293
• AKOS009157810
• 3-[(2-aminoethyl)amino]propan-1-ol
• 3-[(2-Aminoethyl)amino]-1-propanol, AldrichCPR
• ethane, 1-amino-2-(3-hydroxypropyl)amino-

• MDL： MFCD00059848
• Inchi： 1S/C5H14N2O/c6-2-4-7-3-1-5-8/h7-8H,1-6H2
• InChI Key： KTLIZDDPOZZHCD-UHFFFAOYSA-N
• SMILES： OCCCNCCN

Computed Properties

• Exact Mass: 118.11100
• Monoisotopic Mass: 118.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 41.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.5

Experimental Properties

• Color/Form: Not determined
• Melting Point: 46.0 to 51.0 deg-C
• Boiling Point: 149°C/14mmHg(lit.)
• PSA: 58.28000
• LogP: 0.00830
• Solubility: Not determined

N-(3-Hydroxypropyl)ethylenediamine Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H314
• Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：UN 3259
• Hazard Category Code： 34-41
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-(3-Hydroxypropyl)ethylenediamine

N-(3-Hydroxypropyl)Ethylenediamine: A Versatile Compound with Diverse Applications in Chemical and Pharmaceutical Research

N-(3-Hydroxypropyl)ethylenediamine (CAS No. 56344-32-2) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical properties and wide-ranging applications. This compound, also known as HOCH2CH2NHCH2CH2NH2, is a derivative of ethylenediamine with an additional hydroxyl group on one of the propyl chains. This structural feature imparts unique reactivity and solubility characteristics, making it a valuable building block in various chemical and pharmaceutical processes.

The chemical structure of N-(3-Hydroxypropyl)ethylenediamine consists of an ethylenediamine core with a hydroxyl-functionalized propyl chain. The presence of the hydroxyl group enhances the compound's solubility in polar solvents and increases its reactivity towards electrophiles. These properties make it an excellent ligand for metal complexes and a versatile intermediate in the synthesis of more complex molecules.

In the field of medicinal chemistry, N-(3-Hydroxypropyl)ethylenediamine has been explored for its potential as a chelating agent and as a precursor for the synthesis of biologically active compounds. Recent studies have highlighted its role in the development of metal-based drugs, particularly those targeting metalloenzymes involved in various diseases. For instance, researchers have synthesized metal complexes using N-(3-Hydroxypropyl)ethylenediamine as a ligand to target specific enzymes associated with neurodegenerative disorders such as Alzheimer's disease.

The ability of N-(3-Hydroxypropyl)ethylenediamine to form stable complexes with transition metals has also been exploited in catalysis. Metal complexes derived from this ligand have shown promise as catalysts in various organic transformations, including hydrogenation, oxidation, and coupling reactions. These catalytic applications are particularly relevant in the synthesis of fine chemicals and pharmaceuticals, where high selectivity and efficiency are crucial.

Beyond its use in medicinal chemistry and catalysis, N-(3-Hydroxypropyl)ethylenediamine has found applications in materials science. Its ability to form stable gels and hydrogels makes it useful in the development of drug delivery systems and tissue engineering scaffolds. Recent research has demonstrated that gels formed from N-(3-Hydroxypropyl)ethylenediamine can be tailored to release drugs in a controlled manner, enhancing their therapeutic efficacy while reducing side effects.

In environmental chemistry, N-(3-Hydroxypropyl)ethylenediamine has been investigated for its potential as a green solvent and stabilizer. Its biodegradability and low toxicity make it an attractive alternative to traditional solvents in various industrial processes. Additionally, its ability to form stable complexes with heavy metals has led to its use in the remediation of contaminated soils and water bodies.

The synthesis of N-(3-Hydroxypropyl)ethylenediamine typically involves the reaction of ethylenediamine with 1-bromo-3-propanol or 3-chloropropanol followed by dehydrohalogenation. This process yields a high-purity product that can be readily used in various applications. The ease of synthesis and availability of starting materials make it an accessible compound for both academic research and industrial production.

In conclusion, N-(3-Hydroxypropyl)ethylenediamine (CAS No. 56344-32-2) is a versatile compound with a wide range of applications in chemical and pharmaceutical research. Its unique chemical properties, including its reactivity towards electrophiles, ability to form stable metal complexes, and biodegradability, make it an invaluable tool for scientists working in diverse fields such as medicinal chemistry, catalysis, materials science, and environmental chemistry. As research continues to uncover new applications for this compound, its importance is likely to grow even further.